Cas no 1803601-40-2 (3,6-Bis(trifluoromethyl)pyrazin-2-amine)

This compound features a pyrazine ring system substituted at positions 2, 3, and 6. The key structural elements are the electron-withdrawing trifluoromethyl groups at positions 3 and 6 and an amino group at position 2. The introduction of two strongly electron-withdrawing trifluoromethyl groups offers significant advantages over unsubstituted pyrazines or those with less potent electron-withdrawing substituents. These include enhanced metabolic stability due to steric hindrance and electronic effects, potential for improved pharmacokinetic profiles in drug candidates derived from this scaffold, and increased selectivity in biological assays due to altered binding interactions within target proteins. Its structure also positions it as a potentially valuable building block for further medicinal chemistry optimization efforts targeting specific therapeutic areas requiring such modifications on a pyrazine core.
3,6-Bis(trifluoromethyl)pyrazin-2-amine structure
1803601-40-2 structure
Product Name:3,6-Bis(trifluoromethyl)pyrazin-2-amine
CAS No:1803601-40-2
MF:C6H3F6N3
MW:231.098541498184
CID:5040328
PubChem ID:75525563
Update Time:2026-02-28

3,6-Bis(trifluoromethyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3,6-bis(trifluoromethyl)pyrazin-2-amine
    • 3,6-Bis(trifluoromethyl)pyrazin-2-amine
    • Inchi: 1S/C6H3F6N3/c7-5(8,9)2-1-14-3(4(13)15-2)6(10,11)12/h1H,(H2,13,15)
    • InChI Key: CNARQPBWYWKYIY-UHFFFAOYSA-N
    • SMILES: FC(C1=C(N)N=C(C(F)(F)F)C=N1)(F)F

Computed Properties

  • Exact Mass: 231.023
  • Monoisotopic Mass: 231.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 214.4±40.0 °C at 760 mmHg
  • Flash Point: 83.5±27.3 °C
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

3,6-Bis(trifluoromethyl)pyrazin-2-amine Security Information

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Additional information on 3,6-Bis(trifluoromethyl)pyrazin-2-amine

Introduction to 3,6-Bis(trifluoromethyl)pyrazin-2-amine (CAS No. 1803601-40-2)

3,6-Bis(trifluoromethyl)pyrazin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1803601-40-2, is a fluorinated pyrazine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic compounds characterized by a six-membered ring containing two nitrogen atoms. The presence of multiple trifluoromethyl groups introduces unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The structural motif of 3,6-Bis(trifluoromethyl)pyrazin-2-amine consists of a pyrazine core with two fluorine atoms attached to the 3rd and 6th positions, and another fluorine atom at the 2nd position. This specific arrangement imparts high lipophilicity and metabolic stability, which are critical factors in drug design. The trifluoromethyl group is particularly renowned for its ability to modulate enzyme interactions, enhance binding affinity, and prolong the biological half-life of small-molecule compounds.

In recent years, there has been a surge in research focused on fluorinated pyrazines due to their versatile applications. Studies have demonstrated that these compounds exhibit promising activities in various therapeutic areas, including oncology, inflammation, and infectious diseases. The electron-withdrawing nature of the trifluoromethyl groups enhances the reactivity of the pyrazine ring, facilitating further functionalization and derivatization for targeted drug development.

One of the most compelling aspects of 3,6-Bis(trifluoromethyl)pyrazin-2-amine is its potential as a building block for medicinal chemistry. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacological profiles. For instance, modifications at the 2-position or introduction of additional substituents have led to molecules with improved selectivity and reduced toxicity. These advancements underscore the importance of fluorinated pyrazines in modern drug discovery.

The agrochemical sector has also benefited from the exploration of 3,6-Bis(trifluoromethyl)pyrazin-2-amine. Its structural features make it an excellent candidate for developing novel pesticides and herbicides. By incorporating this scaffold into agrochemical formulations, scientists aim to create compounds that are more effective against resistant pests while maintaining environmental safety.

Recent computational studies have shed light on the mechanistic aspects of 3,6-Bis(trifluoromethyl)pyrazin-2-amine interactions with biological targets. Molecular docking simulations have revealed that this compound can bind tightly to enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. These findings provide a rational basis for designing next-generation therapeutics that exploit the unique properties of fluorinated pyrazines.

The synthesis of 3,6-Bis(trifluoromethyl)pyrazin-2-amine presents both challenges and opportunities. While traditional synthetic routes exist, there is ongoing research aimed at optimizing production methods for higher yields and purity. Advances in green chemistry principles have encouraged the development of sustainable synthetic pathways that minimize waste and energy consumption.

In conclusion, 3,6-Bis(trifluoromethyl)pyrazin-2-amine (CAS No. 1803601-40-2) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it a cornerstone in modern chemical biology research. As our understanding of fluorinated heterocycles continues to evolve, it is likely that this compound will play an even greater role in shaping future therapeutic strategies.

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